N-(5-bromo-pyridin-2-yl)-3-chloro-2,2-dimethyl-propionamide

• Molecular Formula: C10H12BrClN2O
• Molecular Weight: 291.57 g/mol
• IUPAC Name: N-(5-bromopyridin-2-yl)-3-chloro-2,2-dimethylpropanamide
• InChI: InChI=1S/C10H12BrClN2O/c1-10(2,6-12)9(15)14-8-4-3-7(11)5-13-8/h3-5H,6H2,1-2H3,(H,13,14,15)
• InChI Key: CUFAZJZZEREUEQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CCl)C(=O)NC1=NC=C(C=C1)Br

Description

N-(5-bromo-pyridin-2-yl)-3-chloro-2,2-dimethyl-propionamide is a useful research compound. Its molecular formula is C10H12BrClN2O and its molecular weight is 291.57 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-amino-5-bromopyridine (100 mg, 0.454 mmol) in dichloromethane (6 ml) were added triethylamine (0.19 ml, 1.364 mmol, 3 equiv.) and 3-chloro-2,2-dimethyl-propionyl chloride (CAS 4300-97-4) (140 mg, 0.909 mmol, 2 equiv.) at 0-5° C. The mixture was stirred for 16 hours at room temperature. The reaction mixture was evaporated and the crude product was purified by flash chromatography on silica gel column and eluting with an ethyl acetate:heptane gradient 5:95 to 10:90. The desired N-(5-bromo-pyridin-2-yl)-3-chloro-2,2-dimethyl-propionamide (154 mg, 74% yield) was obtained as a white solid.